Cas no 26672-01-5 (Phenol, 2-[[(pentafluorophenyl)imino]methyl]-)

• Product Name: Phenol, 2-[[(pentafluorophenyl)imino]methyl]-
• CAS No: 26672-01-5
• MF: C₁₃H₆F₅NO
• MW: 287.184860706329
• CID: 1430806
• PubChem ID: 5249938
• Update Time: 2025-04-20

Phenol, 2-[[(pentafluorophenyl)imino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[[(pentafluorophenyl)imino]methyl]-
• 26672-01-5
• N-(Salicylidene)-2,3,4,5,6-pentafluoroaniline
• N-salicylidene-pentafluoroaniline
• 2-[(2,3,4,5,6-pentafluorophenyl)iminomethyl]phenol

• Inchi： 1S/C13H6F5NO/c14-8-9(15)11(17)13(12(18)10(8)16)19-5-6-3-1-2-4-7(6)20/h1-5,20H/b19-5+
• InChI Key： IZPGQXNHFDFFRV-PTXOJBNSSA-N
• SMILES： FC1C(=C(C(=C(C=1/N=C/C1C=CC=CC=1O)F)F)F)F

Computed Properties

• Exact Mass: 287.03698
• Monoisotopic Mass: 287.03695463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 32.6Ų

Experimental Properties

• PSA: 32.59